1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone

• Molecular Formula: C17H13N3O2S2
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone
• InChI: InChI=1S/C17H13N3O2S2/c1-22-12-6-4-5-11(9-12)14(21)10-23-16-18-19-17-20(16)13-7-2-3-8-15(13)24-17/h2-9H,10H2,1H3
• InChI Key: VDKYIJJYTALDSR-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)CSC2=NN=C3N2C4=CC=CC=C4S3

Description

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone, also known as MBT-1, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer cells, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication. In neuropharmacology, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to modulate the activity of the neurotransmitter gamma-aminobutyric acid (GABA). In infectious disease research, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to inhibit the activity of various enzymes involved in bacterial and fungal cell wall synthesis.
Biochemical and Physiological Effects
1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and induction of apoptosis in cancer cells, modulation of GABA activity in the brain, and inhibition of bacterial and fungal cell wall synthesis. However, further research is needed to fully understand the extent of these effects and their potential applications.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone in lab experiments is its versatility in various fields, including cancer research, neuropharmacology, and infectious disease research. Another advantage is its relatively simple synthesis method. However, a limitation of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone is its potential toxicity and lack of selectivity, which may limit its use in certain applications.

Future Directions

For 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone research include further investigation of its potential applications in cancer research, neuropharmacology, and infectious disease research, as well as the development of more selective derivatives with reduced toxicity. Additionally, the development of new synthesis methods and the investigation of 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone's pharmacokinetics and pharmacodynamics are also areas of interest for future research.

Synthesis Methods

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 1-bromo-3-methoxybenzene, followed by the reaction of the resulting intermediate with 1,2,4-triazole-3-thiol. The final step involves the reaction of the resulting intermediate with ethyl chloroacetate to yield 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone.

Scientific Research Applications

1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been studied for its potential applications in various fields, including cancer research, neuropharmacology, and infectious disease research. In cancer research, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuropharmacology, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to have anxiolytic and antidepressant effects. In infectious disease research, 1-(3-Methoxyphenyl)-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylsulfanyl)ethanone has been shown to have antimicrobial properties against various bacteria and fungi.